Cas no 18189-05-4 (Benzoic acid, 2-amino-,hexyl ester)

• Product name: Benzoic acid, 2-amino-,hexyl ester
• CAS No: 18189-05-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546
• CID: 210491
• PubChem ID: 87500

Benzoic acid, 2-amino-,hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-,hexyl ester
• hexyl 2-aminobenzoate
• hexyl anthranilate
• 2-aminobenzoic acid hexyl ester
• 2-amino-benzoic acid, hexyl ester
• AC1L3DS0
• Anthranilic acid, hexyl ester
• n-Hexyl anthranilate
• n-Hexyl o-aminobenzoate
• SureCN4258769
• cid_87500
• SMR000054963
• AI3-03468
• SR-01000196557
• 18189-05-4
• SR-01000196557-1
• DTXSID4066335
• NSC-406529
• YMQOKTHPONOAKK-UHFFFAOYSA-N
• BDBM67790
• Benzoic acid, 2-amino-, hexyl ester
• HMS2331N22
• VS-08881
• NSC406529
• EINECS 242-075-4
• UNII-7JCD6XG3XY
• 2-amino-benzoic acid hexyl ester
• NSC 406529
• NS00025985
• CHEMBL1518766
• AKOS010556879
• SCHEMBL4258769
• hexyl 2-azanylbenzoate
• MLS000105034
• 7JCD6XG3XY

• Inchi： InChI=1S/C13H19NO2/c1-2-3-4-7-10-16-13(15)11-8-5-6-9-12(11)14/h5-6,8-9H,2-4,7,10,14H2,1H3
• InChI Key： YMQOKTHPONOAKK-UHFFFAOYSA-N
• SMILES： CCCCCCOC(C1=CC=CC=C1N)=O

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 52.32